Cas no 912914-71-7 (1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 912914-71-7
• MF: C₂₆H₃₃N₃O₂
• MW: 419.559126615524
• CID: 5426779
• Update Time: 2025-07-01

1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4-[1-[3-(2,6-dimethylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C26H33N3O2/c1-4-5-14-28-18-21(17-24(28)30)26-27-22-12-6-7-13-23(22)29(26)15-9-16-31-25-19(2)10-8-11-20(25)3/h6-8,10-13,21H,4-5,9,14-18H2,1-3H3
• InChI Key： KEVNPQPJLRDGTF-UHFFFAOYSA-N
• SMILES： N1(CCCC)CC(C2N(CCCOC3=C(C)C=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Chemical Profile of 1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912914-71-7)

1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912914-71-7) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of a benzodiazol core, combined with a pyrrolidinone moiety and an extended aliphatic chain terminated by a dimethylphenoxy group, suggests a multifaceted interaction with biological targets, which is further enhanced by the butyl side chain at the fourth position of the pyrrolidinone ring.

The synthesis of this compound involves intricate organic transformations that require precise control over reaction conditions to ensure high yield and purity. The benzodiazol ring is a well-known scaffold in medicinal chemistry, often associated with anxiolytic, sedative, and muscle relaxant properties. In contrast, the pyrrolidinone group is frequently employed in the design of bioactive molecules due to its ability to modulate enzyme activity and receptor binding. The aliphatic chain extending from the benzodiazol core introduces flexibility and lipophilicity, which can influence membrane permeability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions between 1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one and various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammation and pain pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the dimethylphenoxy group may contribute to its interaction with serotonergic receptors, which are implicated in mood regulation and neuroprotection.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology research, for instance, benzodiazol derivatives have been explored for their ability to modulate microtubule dynamics and induce apoptosis in cancer cells. The structural features of 1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one make it an intriguing candidate for further investigation in this context. Preclinical studies have begun to uncover its potential as an anti-proliferative agent, with initial results indicating selective toxicity toward certain cancer cell lines.

In neurodegenerative diseases such as Alzheimer's and Parkinson's disease, the benzodiazol scaffold has shown promise in modulating cholinergic systems and reducing oxidative stress. The combination of a benzodiazol ring with a pyrrolidinone moiety in this compound may enhance its ability to cross the blood-brain barrier while maintaining efficacy. Early experimental data suggest that it may attenuate cognitive decline by inhibiting acetylcholinesterase activity and protecting against neurotoxic insults.

The role of inflammation in chronic diseases has also drawn interest to this molecule. The aliphatic chain terminated by the dimethylphenoxy group may facilitate interactions with inflammatory mediators such as cytokines and chemokines. By targeting key components of the inflammatory cascade, 1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one could offer therapeutic benefits in conditions like rheumatoid arthritis and cardiovascular disease.

The synthetic route to this compound presents both challenges and opportunities for optimization. Advanced techniques such as flow chemistry have been employed to improve scalability while maintaining high purity standards. The integration of green chemistry principles has further enhanced the sustainability of its production process. Efforts are ongoing to identify more efficient synthetic pathways that minimize waste generation and reduce energy consumption.

As research progresses, additional insights into the mechanism of action of this compound will be crucial for its translation into clinical applications. Techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography are being utilized to elucidate its molecular structure and dynamic properties. These studies will provide valuable information for designing next-generation analogs with improved pharmacological profiles.

The regulatory landscape for novel pharmaceutical compounds like 1-butyl-4-{1-3-(2,6-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-y}lpyrrolidinone is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring product quality throughout clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation while adhering to regulatory guidelines designed to protect patient safety.

In conclusion, 1-butyl -4-{ 1 - 3 - ( 2 , 6 - dimethylphenoxy ) prop y l - 1 H - 13 - b en z od ia z ol - 22 y l } p y r r o lid i n - 22 one ( C A S N o . 91 29 14 -71 -7 ) represents a prom i s i ng candi date f or f u rth er i n vesti gati on i n phar m aceu tical di s co ver y . Its uni que st ructural f eatur es , combi nat ion o f phar macophor ic elem ents , an d poten t i al bi o l ogi cal acti vi ties make i t a compell ing subj ect f or mo re ex plor ati on . Whi l e addi ti on al resea rch i s nee d ed t o eluci date i ts mecha nism o f acti on an d pharma cok ine tics , thi s com pound hol ders gi ant pote ntial f or treat ing a wi de ran ge o f m e di cal co nditi ons .